Cas no 1303973-77-4 (tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1303973-77-4
• MF: C₁₁H₂₀FNO₃
• MW: 233.280
• MDL: MFCD18909768
• CID: 4555338
• PubChem ID: 67239806
• Update Time: 2025-10-31

tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• MFCD27986934
• [(3R,4R)-rel-1-Boc-3-fluoro-4-piperidyl]methanol
• SB20518
• SY100469
• (cis-1-Boc-3-fluoro-4-piperidyl)methanol
• MFCD24850020
• 882033-93-4
• 1610418-18-2
• (3R,4S)-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
• 882033-94-5
• SY098525
• CS-0444404
• DB-405123
• MFCD18909768
• MFCD28155136
• 1-(Boc)-3-Fluoro-4-(hydroxymethyl)piperidine
• SB11458
• SB20519
• SY344642
• tert-butyl (3S,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• WS-01729
• SCHEMBL1991642
• (3S,4R)-rel-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
• 1303973-77-4
• SY098155
• (3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)piperidine
• 1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
• MFCD23105904
• SB11457
• MFCD28155064
• tert-butyl3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• SY277524
• (3R,4R)-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
• tert-butyl (3R,4S)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• SY284363

• MDL： MFCD18909768
• Inchi： InChI=1S/C11H20FNO3/c1-11(2,3)16-10(15)13-5-4-8(7-14)9(12)6-13/h8-9,14H,4-7H2,1-3H3
• InChI Key： UIACYDBUYRFVMD-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(CO)C(C1)F

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate, also known by its CAS registry number CAS No. 1303973-77-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a hydroxymethyl group and a tert-butyl ester moiety. The presence of the fluorine atom at the 3-position of the piperidine ring adds to its structural complexity and potential for diverse chemical reactivity.

The synthesis of tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, elimination, and esterification processes. Recent advancements in asymmetric synthesis have enabled researchers to explore the enantioselective preparation of this compound, which is crucial for its application in chiral drug discovery. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions.

In terms of applications, tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate has shown promise in various fields. In pharmaceutical research, this compound serves as a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, it has been utilized in the development of novel antiviral agents targeting RNA-dependent RNA polymerase enzymes. Additionally, its hydroxymethyl group provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The structural versatility of CAS No. 1303973-77-4 also makes it an attractive candidate for materials science applications. Researchers have explored its use in the synthesis of polymeric materials with tailored mechanical and thermal properties. The tert-butyl ester group contributes to the compound's stability under various reaction conditions, making it suitable for high-throughput screening processes in combinatorial chemistry.

Recent studies have focused on the biological evaluation of tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate. In vitro assays have demonstrated its ability to modulate key cellular pathways involved in inflammation and apoptosis. Furthermore, preliminary animal studies suggest that this compound exhibits favorable pharmacokinetic profiles, with moderate bioavailability and minimal toxicity at therapeutic doses.

The development of efficient analytical methods for the characterization of CAS No. 1303973-77-4 has also been an area of active research. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its molecular structure and purity. These techniques have been complemented by computational modeling approaches, such as molecular docking studies, which provide insights into its binding interactions with target proteins.

In conclusion, tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate represents a versatile building block in modern organic synthesis. Its unique structure, coupled with recent advances in synthetic methodology and biological evaluation, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.